Cas no 2034390-37-7 (N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide)
N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide
- N-[2-oxo-2-(3-pyrimidin-4-yloxypyrrolidin-1-yl)ethyl]benzamide
-
- Inchi: 1S/C17H18N4O3/c22-16(10-19-17(23)13-4-2-1-3-5-13)21-9-7-14(11-21)24-15-6-8-18-12-20-15/h1-6,8,12,14H,7,9-11H2,(H,19,23)
- InChI Key: CHYXBEMFMFBBEZ-UHFFFAOYSA-N
- SMILES: O(C1C=CN=CN=1)C1CN(C(CNC(C2C=CC=CC=2)=O)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 440
- XLogP3: 1.2
- Topological Polar Surface Area: 84.4
N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6478-2315-2μmol |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 2μl |
$57.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-5μmol |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 5μl |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-10μmol |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 10μl |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-20μmol |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 20μl |
$79.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-1mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 1mg |
$54.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-2mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 2mg |
$59.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-3mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 3mg |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-4mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 4mg |
$66.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-5mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 5mg |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6478-2315-10mg |
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide |
2034390-37-7 | 90%+ | 10mg |
$79.0 | 2023-04-23 |
N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide
Introduction to N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide
N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide, with CAS No. 2034390-37-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzamide moiety, a pyrrolidine ring, and a pyrimidine group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.
The benzamide group in this compound is a key feature, as it is commonly associated with anti-inflammatory and analgesic effects. The pyrrolidine ring, on the other hand, adds flexibility and stability to the molecule, enhancing its ability to interact with biological targets. Furthermore, the pyrimidine group is known for its role in nucleic acid synthesis and its potential as an anticancer agent. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.
Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards several protein targets, including certain kinases and proteases. These findings suggest that it may have potential applications in the treatment of various diseases, such as cancer and inflammatory disorders.
In addition to its pharmacological properties, the synthesis of this compound has been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents; however, recent research has focused on developing more efficient and environmentally friendly synthetic pathways. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.
The biological activity of N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Moreover, preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.
Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate the development of compounds like N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide. AI-driven platforms can predict optimal dosing regimens, identify potential drug-drug interactions, and even design novel analogs with improved efficacy and safety profiles.
In conclusion, N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a valuable tool in the fight against various diseases. As research continues to uncover its full potential, this compound is poised to make a significant impact on modern medicine.
2034390-37-7 (N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)